Cas no 2138195-70-5 (2H-Isoindole-2,5-dicarboxylic acid, 1,3-dihydro-, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester)

• Product Name: 2H-Isoindole-2,5-dicarboxylic acid, 1,3-dihydro-, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester
• CAS No: 2138195-70-5
• MF: C₁₅H₁₈ClNO₄
• MW: 311.760723590851
• CID: 5260155
• Update Time: 2025-05-22

2H-Isoindole-2,5-dicarboxylic acid, 1,3-dihydro-, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2,5-dicarboxylic acid, 1,3-dihydro-, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester

• Inchi： 1S/C15H18ClNO4/c1-15(2,3)21-14(19)17-7-11-5-4-10(6-12(11)8-17)13(18)20-9-16/h4-6H,7-9H2,1-3H3
• InChI Key： TXVWMJLEEDNDKV-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C(OCCl)=O)C=C2)CN1C(OC(C)(C)C)=O

Additional information on 2H-Isoindole-2,5-dicarboxylic acid, 1,3-dihydro-, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester

Comprehensive Overview of 2H-Isoindole-2,5-dicarboxylic acid, 1,3-dihydro-, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No. 2138195-70-5)

The compound 2H-Isoindole-2,5-dicarboxylic acid, 1,3-dihydro-, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No. 2138195-70-5) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a chloromethyl group and a tert-butyl ester moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel therapeutics and advanced materials.

One of the key reasons for the growing interest in CAS No. 2138195-70-5 is its applicability in drug discovery. The isoindole core is a privileged scaffold in medicinal chemistry, often found in compounds with bioactive properties. The presence of the chloromethyl group allows for further functionalization, enabling the creation of targeted drug candidates. This aligns with current trends in personalized medicine, where researchers seek modular building blocks to design precision therapeutics.

In addition to pharmaceutical applications, 2H-Isoindole-2,5-dicarboxylic acid derivatives are gaining attention in materials science. The compound’s ability to act as a precursor for polymers or coatings with specific properties, such as thermal stability or optical characteristics, is under exploration. With the rise of sustainable technologies, researchers are investigating how such intermediates can contribute to greener synthesis routes, reducing waste and energy consumption.

The synthesis and handling of CAS No. 2138195-70-5 require expertise due to its reactive functional groups. Proper storage conditions, typically under inert atmospheres and low temperatures, are essential to maintain its stability. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency for research and industrial use.

From an SEO perspective, users frequently search for terms like "isoindole derivatives applications", "tert-butyl ester synthesis", and "chloromethyl group reactivity". These queries reflect the compound’s relevance in cutting-edge research. By addressing these topics, this overview not only enhances readability but also aligns with search intent, making it valuable for both scientists and industry stakeholders.

Looking ahead, the demand for 2H-Isoindole-2,5-dicarboxylic acid, 1,3-dihydro-, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester is expected to grow, driven by advancements in drug development and material innovation. Its role as a multifunctional intermediate positions it as a critical component in the toolkit of modern chemists. As research continues, new applications for this compound are likely to emerge, further solidifying its importance in scientific and industrial communities.